Cas no 2248283-63-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-1-phenyl-1H-pyrazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-1-phenyl-1H-pyrazole-5-carboxylate
• CAS No: 2248283-63-6
• MF: C₂₂H₁₃N₃O₅
• MW: 399.355725049973
• CID: 5778333
• PubChem ID: 165725564
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-1-phenyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-1-phenyl-1H-pyrazole-5-carboxylate
• EN300-6524154
• 2248283-63-6

• Inchi： 1S/C22H13N3O5/c26-20-15-9-4-5-10-16(15)21(27)25(20)30-22(28)18-13-17(19-11-6-12-29-19)23-24(18)14-7-2-1-3-8-14/h1-13H
• InChI Key： KYZGIVCZAWWLMR-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(C2=CC=CO2)=NN1C1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 399.08552052g/mol
• Monoisotopic Mass: 399.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 94.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-1-phenyl-1H-pyrazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-1-phenyl-1H-pyrazole-5-carboxylate (CAS No. 2248283-63-6) and Its Emerging Applications in Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-1-phenyl-1H-pyrazole-5-carboxylate, identified by its CAS number 2248283-63-6, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to a class of heterocyclic derivatives characterized by the presence of multiple functional groups, including a dioxo moiety, a pyrazole ring, and an isoindole scaffold. The combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The dioxo group in the molecular structure contributes to the compound's reactivity and potential for forming hydrogen bonds, which is crucial for interactions with biological targets. Meanwhile, the pyrazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The presence of a furan substituent further enhances the molecule's versatility by introducing additional polar and aromatic characteristics. This synergistic arrangement of functional groups makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-1-phenyl-1H-pyrazole-5-carboxylate a fascinating subject for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological activity of such complex molecules. Studies have shown that derivatives of this class exhibit promising properties in modulating various biological pathways. For instance, preliminary in vitro assays indicate that certain analogs may possess inhibitory effects on enzymes involved in metabolic disorders and cancer progression. The pyrazole moiety, in particular, has been implicated in interactions with kinases and other signaling proteins, suggesting potential applications in targeted therapy.

The isoindole scaffold is another key feature that contributes to the compound's biological relevance. Isoindole derivatives have been extensively studied for their roles in pharmaceuticals due to their ability to engage with specific binding pockets in proteins. In recent years, there has been growing interest in leveraging isoindole-based compounds for their anti-inflammatory and antimicrobial properties. The incorporation of a furan group into the structure may further enhance these effects by improving solubility and bioavailability.

In light of these findings, researchers are actively investigating synthetic strategies to optimize the pharmacokinetic profiles of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-1-phenyl-1H-pyrazole-5-carboxylate and its derivatives. Techniques such as structure-based drug design and molecular docking are being employed to identify lead compounds with enhanced efficacy and reduced toxicity. Additionally, green chemistry approaches are being explored to develop sustainable synthetic routes that minimize environmental impact while maintaining high yields.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing probes for biochemical assays. For example, the dioxo group can serve as a handle for covalent labeling experiments, allowing researchers to investigate protein-protein interactions at a molecular level. Such insights could pave the way for new therapeutic strategies targeting complex diseases.

Furthermore, the versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 3-(furan -2 -y l)-l -phen yl-l H -pyraz ole -5 -carbox ylate (CAS No. 2248283 -63 -6) makes it suitable for interdisciplinary research involving cheminformatics and artificial intelligence (AI). Machine learning models are increasingly being used to predict biological activity based on molecular descriptors derived from its structure. These computational tools can accelerate the discovery process by identifying promising candidates for experimental validation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high purity and yield. Advances in catalytic methods have enabled more efficient production processes while reducing waste generation. Such improvements align with global efforts to promote sustainable chemistry practices.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules with tailored functionalities. The case of 1 , 3 -dioxo - 2 , 3 - dihydro - l H - iso ind ol - 2 - yl 3 -( furan - 2 - y l ) - l phen yl-l H - pyraz ole -5-carbox ylate exemplifies how structural complexity can be leveraged to develop innovative solutions for unmet medical needs . By integrating cutting-edge technologies such as computational modeling , high-throughput screening ,and green chemistry principles , researchers are poised t o unlock new therapeutic possibilities derived from this remarkable compound .